1-Ethyl-[1,2,4]triazolo[4,3-A]quinoxalin-4-amine

• CAS No.: 91895-49-7
• Molecular Formula: C11H11N5
• Molecular Weight: 213.24 g/mol
• IUPAC Name: 1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-amine
• InChI: InChI=1S/C11H11N5/c1-2-9-14-15-11-10(12)13-7-5-3-4-6-8(7)16(9)11/h3-6H,2H2,1H3,(H2,12,13)
• InChI Key: OCIBVLGWPDAOAZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1C3=CC=CC=C3N=C2N

Description

1-Ethyl-[1,2,4]triazolo[4,3-A]quinoxalin-4-amine is a useful research compound. Its molecular formula is C11H11N5 and its molecular weight is 213.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Ammonia gas was bubbled through a solution of 1.2 g. (0.005 mole) of 4-chloro-1-ethyl-[1,2,4]triazolo[4,3-a]quinoxaline (the product of Example 4) in N,N-dimethylformamide (20 ml.) at 0° C. for about 2 minutes. The solution was stirred at 0° C. for 30 minutes and at room temperature for one hour. The reaction mixture was then poured over ice and stirred for 20 minutes. The precipitate which formed was removed by filtration, washed with water and air dried. Recrystallization from ethanol afforded 220 mg. (22% yield) of pure 4-amino-1-ethyl-[1,2,4]triazolo[4,3-a]quinoxaline, m.p. 284°-8° C. Mass spectrum: m/e, 213 (P).